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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of Penconazole-d7 in a laboratory setting. Researchers,
scientists, and drug development professionals should adhere to these procedures to ensure
personal safety and environmental compliance.

Penconazole-d7, a deuterated form of the triazole fungicide Penconazole, requires careful
management as a hazardous chemical waste stream. Due to its toxicological profile, including
potential reproductive toxicity and high toxicity to aquatic life, improper disposal is strictly
prohibited. Adherence to federal, state, and local regulations, in addition to institutional safety
protocols, is mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for Penconazole. Note that specific data
for the deuterated form (d7) is limited; therefore, data for the parent compound is provided as a
primary reference.
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Parameter Value ReferencelCitation
Chemical Formula C13D7HsCI2Ns [1]
Molecular Weight 291.23 g/mol [1]

GHS Hazard Statements

H302 (Harmful if swallowed),
H361 (Suspected of damaging
the unborn child), H410 (Very
toxic to aquatic life with long

lasting effects)

[2]

UN Number

3077 (for environmentally
hazardous substance, solid,

n.o.s.)

[2]

Occupational Exposure Limit
(OEL)

Not Established

No specific OEL has been
established by OSHA, NIOSH,
or ACGIH for Penconazole.[3]

[41(5]

EPA Hazardous Waste Code

D002 (Corrosivity, if in acidic or
basic solution), Potentially U-
listed or P-listed if it meets
toxicity criteria, though not

explicitly listed.[6]

It is recommended to consult
with your institution's
Environmental Health and
Safety (EHS) department for
the precise waste code

assignment.

Solubility in Water

73 mg/L (at 25°C)

[7](8]

Experimental Protocols: Disposal and

Decontamination

The following protocols provide detailed methodologies for the safe disposal of Penconazole-

d7 and the decontamination of associated materials.

Protocol 1: Disposal of Unused Penconazole-d7 and
Contaminated Labware

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.lgcstandards.com/UY/en/Penconazole-d7/p/TRC-P221803?queryID=7a68d73b55ffe5fb5e1bb1a9cadb8e7c
https://www.lgcstandards.com/UY/en/Penconazole-d7/p/TRC-P221803?queryID=7a68d73b55ffe5fb5e1bb1a9cadb8e7c
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/509.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/509.htm
https://www.ccohs.ca/oshanswers/hsprograms/occ_hygiene/occ_exposure_limits.pdf
https://www.osha.gov/annotated-pels
https://www.cdc.gov/niosh/npg/pgintrod.html
https://www.pwaste.com/HW-Drugs
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2124416.htm
https://www.hb-p.com/article/penconazole-antifungal-triazole-fungicide/
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Personal Protective Equipment (PPE): Before handling Penconazole-d7, don appropriate
PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses
with side shields.

o Waste Segregation:

o Solid Waste: Collect unused Penconazole-d7 powder, contaminated weigh boats, and
other solid labware (e.g., pipette tips, centrifuge tubes) in a dedicated, leak-proof
hazardous waste container. The container must be made of a material compatible with the
chemical.

o Liquid Waste: If Penconazole-d7 is in a solvent, collect the solution in a separate, clearly
labeled, and sealed hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's EHS department.

e Waste Container Labeling:
o Affix a hazardous waste label to the container as soon as the first item of waste is added.

o The label must include:

The words "Hazardous Waste"

The full chemical name: "Penconazole-d7"

The concentration and solvent (if applicable)

The date accumulation started

The associated hazards (e.g., "Toxic," "Environmental Hazard")

o Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory. The SAA should be away from drains and sources of
ignition.

» Disposal Request: Once the container is full or has been in storage for the maximum
allowable time per institutional and regulatory guidelines, submit a hazardous waste pickup
request to your institution's EHS department.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Documentation: Maintain a log of all Penconazole-d7 waste generated, including the
amount and date of disposal.

Protocol 2: Spill Decontamination

Evacuate and Ventilate: In the event of a spill, evacuate the immediate area and ensure
adequate ventilation.

Don PPE: Put on the appropriate PPE, including a respirator if the spill generates dust or
aerosols.

Contain the Spill:

o Solid Spill: Gently cover the spill with an absorbent material to prevent the powder from
becoming airborne.

o Liquid Spill: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to prevent it from spreading.

Clean-up:

o Carefully sweep or scoop the contained material into a designated hazardous waste
container.

o Avoid creating dust.
Decontaminate the Area:

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
isopropanol), followed by a soap and water solution.

o Collect all cleaning materials (wipes, gloves, etc.) as hazardous waste.
Final Steps:
o Wash hands and any exposed skin thoroughly with soap and water.

o Report the spill to your laboratory supervisor and EHS department.
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Visualized Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Penconazole-d7.
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Caption: A flowchart outlining the proper disposal procedure for Penconazole-d7 waste in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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